![molecular formula C19H28N2O2 B3819175 N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide](/img/structure/B3819175.png)
N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide
Overview
Description
N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide, also known as BEA-325, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide acts on the sigma-1 receptor, which is a protein that is involved in the regulation of various cellular processes. The exact mechanism of action of N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide is not fully understood, but it is thought to modulate the activity of the sigma-1 receptor, leading to the activation of various signaling pathways.
Biochemical and Physiological Effects:
N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has been shown to have various biochemical and physiological effects. In addition to its neuroprotective, anti-inflammatory, and analgesic properties, N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has been shown to have anti-tumor properties and could be used in the treatment of cancer. Additionally, N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has been shown to have anti-depressant properties and could be used in the treatment of depression.
Advantages and Limitations for Lab Experiments
N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has several advantages for lab experiments, including its high affinity for the sigma-1 receptor and its potential therapeutic applications. However, the proprietary nature of the compound and the lack of information regarding its precise synthesis method may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Another direction is to investigate its mechanism of action and the signaling pathways involved. Additionally, the development of new and more efficient synthesis methods could lead to the production of larger quantities of N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide, allowing for more extensive research.
Scientific Research Applications
N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has been the subject of several scientific studies due to its potential therapeutic applications. One study found that N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has a high affinity for the sigma-1 receptor, which is involved in the regulation of various cellular processes. This suggests that N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide may have neuroprotective properties and could be used in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Another study found that N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has anti-inflammatory properties and could be used in the treatment of inflammatory conditions such as rheumatoid arthritis. Additionally, N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has been shown to have analgesic properties and could be used in the treatment of pain.
properties
IUPAC Name |
N-benzyl-N-ethyl-3-[(1R,5S)-3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl]propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O2/c1-2-20(14-15-6-4-3-5-7-15)19(23)10-11-21-16-8-9-17(21)13-18(22)12-16/h3-7,16-18,22H,2,8-14H2,1H3/t16-,17+,18? | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNSUTAOCSYBWSV-JWTNVVGKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C(=O)CCN2C3CCC2CC(C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC1=CC=CC=C1)C(=O)CCN2[C@@H]3CC[C@H]2CC(C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.